Cas no 2229174-04-1 (2-{1-3-(trifluoromethyl)pyridin-4-ylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-3-(trifluoromethyl)pyridin-4-ylcyclobutyl}ethan-1-amine
• CAS No: 2229174-04-1
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6191122
• PubChem ID: 165852788
• Update Time: 2025-06-28

2-{1-3-(trifluoromethyl)pyridin-4-ylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(trifluoromethyl)pyridin-4-ylcyclobutyl}ethan-1-amine
• 2229174-04-1
• 2-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclobutyl}ethan-1-amine
• EN300-1952560

• Inchi： 1S/C12H15F3N2/c13-12(14,15)10-8-17-7-2-9(10)11(5-6-16)3-1-4-11/h2,7-8H,1,3-6,16H2
• InChI Key： TWAZMPIXWMMHTJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C1(CCN)CCC1)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-{1-3-(trifluoromethyl)pyridin-4-ylcyclobutyl}ethan-1-amine

2-{1-[3-(Trifluoromethyl)Pyridin-4-yl]Cyclobutyl}Ethan-1-Amine: A Comprehensive Overview

The compound 2-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclobutyl}ethan-1-amine, identified by the CAS number 2229174-04-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclobutane ring fused with a pyridine moiety and an ethanamine group. The presence of the trifluoromethyl group at the 3-position of the pyridine ring introduces interesting electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring in this molecule contributes to its rigidity and strain, which can enhance binding affinity to specific biological targets. The pyridine ring, on the other hand, is known for its aromaticity and ability to participate in hydrogen bonding, further enhancing the molecule's versatility. The trifluoromethyl group adds a fluorinated element, which is often associated with improved pharmacokinetic properties such as increased lipophilicity and metabolic stability.

The synthesis of 2-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclobutyl}ethan-1-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by cycloaddition reactions to form the cyclobutane ring, which is then functionalized to introduce the ethanamine group. The use of advanced catalytic systems and reaction conditions has enabled chemists to achieve high yields and excellent stereocontrol in these syntheses.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metal complexes has been explored in catalytic processes, where its unique geometry can facilitate specific transition states. Additionally, its potential as a building block for more complex molecules has been recognized in drug discovery programs targeting various therapeutic areas. Recent research has also focused on its role as an inhibitor of certain enzymes, where its structure allows for precise interactions with active sites.

The pharmacological profile of 2-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclobutyl}ethan-1-amine continues to be an area of active investigation. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. Its selectivity for specific targets suggests that it could serve as a lead compound for developing novel therapeutics with improved efficacy and reduced side effects.

From a structural standpoint, the molecule's combination of rigid and flexible elements provides a unique balance between stability and reactivity. This makes it an attractive candidate for further exploration in both academic and industrial settings. The integration of computational chemistry tools with experimental studies has further enhanced our understanding of its properties, enabling more informed design strategies for related compounds.

In conclusion, 2-{1-[3-(trifluoromethyl)pyridin-4-yl]cyclobutyl}ethan-1-amine represents a compelling example of how structural complexity can lead to functional diversity. With ongoing advancements in synthetic methods and biological testing, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.